![molecular formula C21H22N2O2 B1248549 Isostrychnine](/img/structure/B1248549.png)
Isostrychnine
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Overview
Description
Isostrychnine is a monoterpenoid indole alkaloid with formula C21H22N2O2, originally isolated from the seeds of Strychnos nux-vomica. It has a role as a plant metabolite and an antineoplastic agent. It is a monoterpenoid indole alkaloid, an organic heterohexacyclic compound, a delta-lactam, a tertiary amino compound, an olefinic compound and a primary alcohol.
Scientific Research Applications
Synthesis and Chemical Properties
- Formal Total Synthesis : A study by Eichberg et al. (2000) demonstrated a highly convergent total synthesis of racemic isostrychnine and strychnine, highlighting a cobalt-mediated [2 + 2 + 2]cycloaddition of an alkynylindole nucleus to acetylene.
- Synthesis Mediated by Hypervalent Iodine : Jacquemot et al. (2015) reported a novel synthesis route for this compound involving an oxidative dearomatizing process mediated by hypervalent iodine, contributing to the diverse synthetic methods for this compound (Jacquemot, Maertens, & Canesi, 2015).
- Asymmetric Synthesis : Wang et al. (2021) achieved a concise asymmetric synthesis of (+)-isostrychnine, featuring a catalytic asymmetric tandem double Michael addition and other key reactions (Wang et al., 2021).
Biological and Pharmacological Activities
- Antimalarial and Cytotoxic Effects : Frédérich et al. (2000) isolated this compound from Strychnos icaja Baillon, which showed significant activity against Plasmodium falciparum, particularly the chloroquine-resistant strain (Frédérich et al., 2000).
- Anti-tumor Effects : A study by Deng et al. (2006) on alkaloids from Strychnos nux-vomica seeds, including this compound, demonstrated significant inhibitory effects on human hepatoma cell line proliferation (Deng et al., 2006).
Analytical Studies
- NMR Spectra Analysis : Semenov et al. (2020) performed calculations for a series of Strychnos alkaloids, including this compound, to update NMR data for these compounds (Semenov, Samul'cev, & Krivdin, 2020).
Environmental Applications
- Removal and Utilization of Strychnine : Adam et al. (2015) explored a method for removing and utilizing discarded strychnine, such as this compound, in other products based on proton-transfer complexation (Adam, Refat, Saad, & Hegab, 2015).
properties
Molecular Formula |
C21H22N2O2 |
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Molecular Weight |
334.4 g/mol |
IUPAC Name |
(1R,13S,14E,19S,21S)-14-(2-hydroxyethylidene)-8,16-diazahexacyclo[11.5.2.11,8.02,7.016,19.012,21]henicosa-2,4,6,11-tetraen-9-one |
InChI |
InChI=1S/C21H22N2O2/c24-10-7-13-12-22-9-8-21-16-3-1-2-4-17(16)23-19(25)6-5-14(20(21)23)15(13)11-18(21)22/h1-5,7,15,18,20,24H,6,8-12H2/b13-7-/t15-,18-,20-,21+/m0/s1 |
InChI Key |
PNYOGGAOQVIZDM-JQNVFVSUSA-N |
Isomeric SMILES |
C1CN2C/C(=C/CO)/[C@@H]3C[C@H]2[C@@]14[C@@H]5C3=CCC(=O)N5C6=CC=CC=C46 |
SMILES |
C1CN2CC(=CCO)C3CC2C14C5C3=CCC(=O)N5C6=CC=CC=C46 |
Canonical SMILES |
C1CN2CC(=CCO)C3CC2C14C5C3=CCC(=O)N5C6=CC=CC=C46 |
Origin of Product |
United States |
Retrosynthesis Analysis
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